Cas no 2138215-13-9 (3-fluoro-1-(pyrimidin-2-yl)propan-1-amine)

• Product Name: 3-fluoro-1-(pyrimidin-2-yl)propan-1-amine
• CAS No: 2138215-13-9
• MF: C₇H₁₀FN₃
• MW: 155.172804355621
• CID: 6389430
• PubChem ID: 165606511
• Update Time: 2025-05-19

3-fluoro-1-(pyrimidin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-1-(pyrimidin-2-yl)propan-1-amine
• 2138215-13-9
• EN300-1122107

• Inchi： 1S/C7H10FN3/c8-3-2-6(9)7-10-4-1-5-11-7/h1,4-6H,2-3,9H2
• InChI Key： NXKLKNARANTPTL-UHFFFAOYSA-N
• SMILES： FCCC(C1N=CC=CN=1)N

Computed Properties

• Exact Mass: 155.08587549g/mol
• Monoisotopic Mass: 155.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-fluoro-1-(pyrimidin-2-yl)propan-1-amine

Introduction to 3-fluoro-1-(pyrimidin-2-yl)propan-1-amine (CAS No. 2138215-13-9)

3-fluoro-1-(pyrimidin-2-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138215-13-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a fluorine substituent and a pyrimidine ring, has garnered attention due to its structural versatility and potential biological activity. The presence of the fluorine atom, in particular, often enhances metabolic stability and binding affinity, making such derivatives valuable candidates for drug development.

The structure of 3-fluoro-1-(pyrimidin-2-yl)propan-1-amine consists of a propylamine moiety linked to a pyrimidine ring at the 2-position, with a fluorine atom at the 3-position. This arrangement creates a scaffold that can interact with various biological targets, including enzymes and receptors. The pyrimidine core is a common pharmacophore in many therapeutic agents, particularly those targeting nucleic acid metabolism and signaling pathways.

In recent years, there has been growing interest in fluorinated pyrimidine derivatives due to their improved pharmacokinetic properties. The fluorine atom can modulate lipophilicity, solubility, and metabolic clearance, all of which are critical factors in drug design. For instance, fluorine substitution has been shown to enhance the binding affinity of certain kinase inhibitors, making them more effective in modulating cellular signaling.

One of the most compelling aspects of 3-fluoro-1-(pyrimidin-2-yl)propan-1-amine is its potential application in the development of antiviral and anticancer agents. The pyrimidine ring is structurally analogous to nucleobases found in DNA and RNA, suggesting that this compound may interfere with viral replication or cancer cell proliferation by inhibiting key enzymes such as polymerases or kinases. Recent studies have demonstrated that fluorinated pyrimidine derivatives can exhibit potent antiviral activity by inhibiting viral proteases or integrases.

Moreover, the amine group in 3-fluoro-1-(pyrimidin-2-yl)propan-1-amine provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. For example, coupling this compound with other pharmacophores could yield novel hybrid molecules with enhanced efficacy against resistant strains of pathogens or tumors.

The synthesis of 3-fluoro-1-(pyrimidin-2-yl)propan-1-amine involves multi-step organic reactions, typically starting from commercially available precursors such as 2-chloropyrimidine and 3-fluoropropylamine. The introduction of the fluorine atom requires careful control of reaction conditions to avoid unwanted side products. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

From a computational chemistry perspective, the molecular modeling of 3-fluoro-1-(pyrimidin-2-yl)propan-1-amine has revealed interesting insights into its binding interactions. Studies using molecular dynamics simulations have shown that this compound can form stable complexes with target proteins through hydrogen bonding and hydrophobic interactions. The fluorine atom plays a crucial role in these interactions by modulating electronic distributions and enhancing binding affinity.

In clinical research, 3-fluoro-1-(pyrimidin-2-yl)propan-1-amine is being evaluated for its potential as an intermediate in the synthesis of novel therapeutics. Early-phase trials have hinted at its efficacy in preclinical models of cancer and viral infections. These findings are particularly promising given the increasing prevalence of drug-resistant pathogens and tumors. The ability to fine-tune the structure of this compound for specific targets underscores its versatility as a pharmacological tool.

The future directions for research on 3-fluoro-1-(pyrimidin-2-yloxy)-propylamine include exploring its role in combination therapies. By pairing this compound with other drugs that target different pathways, researchers aim to achieve synergistic effects that could overcome resistance mechanisms. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into how it interacts with biological systems.

Environmental considerations are also being addressed in the development of 3-fluoro-pyrimidine derivatives. Efforts are underway to optimize synthetic routes for greater sustainability, reducing waste and minimizing hazardous byproducts. Green chemistry principles are being integrated into laboratory protocols to ensure that future production methods are environmentally friendly while maintaining high yields and purity standards.

In conclusion, 3-fluoro-pyridine amide represents a promising area of research with significant implications for human health. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutics. As our understanding of molecular interactions continues to evolve, 3-fluoropyridine amide CAS NO2138215139 will undoubtedly play a crucial role in shaping the future of pharmaceutical innovation.